Cas no 339112-50-4 (1-(4-chlorobenzyl)-2-(6-chloro-3-pyridinyl)-1H-1,3-benzimidazole)

• Product Name: 1-(4-chlorobenzyl)-2-(6-chloro-3-pyridinyl)-1H-1,3-benzimidazole
• CAS No: 339112-50-4
• MF: C₁₉H₁₃Cl₂N₃
• MW: 354.232621908188
• CID: 5270780
• Update Time: 2026-03-09

1-(4-chlorobenzyl)-2-(6-chloro-3-pyridinyl)-1H-1,3-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROBENZYL)-2-(6-CHLORO-3-PYRIDINYL)-1H-1,3-BENZIMIDAZOLE
• 1-[(4-chlorophenyl)methyl]-2-(6-chloropyridin-3-yl)-1H-1,3-benzodiazole
• 1-(4-Chlorobenzyl)-2-(6-chloropyridin-3-yl)-1H-benzo[d]imidazole
• 1-[(4-chlorophenyl)methyl]-2-(6-chloropyridin-3-yl)benzimidazole
• Bionet1_001586
• HMS572L08
• 1-(4-chlorobenzyl)-2-(6-chloro-3-pyridinyl)-1H-1,3-benzimidazole

• Inchi： 1S/C19H13Cl2N3/c20-15-8-5-13(6-9-15)12-24-17-4-2-1-3-16(17)23-19(24)14-7-10-18(21)22-11-14/h1-11H,12H2
• InChI Key： IDVUXGMJQIILJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C2C=NC(=CC=2)Cl)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 413
• XLogP3: 5.2
• Topological Polar Surface Area: 30.7